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Compound of Interest

Compound Name:
2-Hydroxy-2-(2-iodophenyl)acetic

acid

CAS No.: 89942-35-8

Cat. No.: B2637951

Get Quote

Executive Summary
Do not dispose of 2-Hydroxy-2-(2-iodophenyl)acetic acid (2-Iodomandelic acid) down the

drain.

This compound contains an aryl-iodide bond, classifying it strictly as Halogenated Organic

Waste. While it is a carboxylic acid, neutralization does not render it safe for sewer disposal

because the organic iodine moiety remains intact and regulated. All waste streams—solid,

liquid, and contaminated debris—must be segregated into halogen-compatible containers for

high-temperature incineration.

Chemical Profile & Hazard Identification
Before handling waste, verify the material against this profile to ensure you are treating the

correct waste stream.
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Property Data

Chemical Name 2-Hydroxy-2-(2-iodophenyl)acetic acid

Synonym 2-Iodomandelic acid

CAS Number 89942-35-8

Molecular Formula C₈H₇IO₃

Physical State Solid (Beige powder)

Primary Hazards
Irritant (Skin/Eye/Respiratory), Acute Toxicity

(Oral)

Waste Classification Halogenated Organic (Non-PBT, Non-vPvB)

Storage Requirement
Light-sensitive; Store in amber vials or foil-

wrapped containers.[1]

Expert Insight: The presence of the Iodine atom (

) on the phenyl ring is the critical factor here. Unlike simple organic acids (e.g., acetic acid)
which can be biologically degraded, aryl halides are persistent and require specific thermal
destruction methods (incineration with acid gas scrubbing) to prevent the release of toxic iodine
vapors or dioxin precursors.

Pre-Disposal Assessment (The "Why")
Effective disposal relies on understanding the causality of waste stream segregation.

Halogen Content: Standard chemical incinerators operate at different parameters for non-

halogenated vs. halogenated waste. Burning iodine-containing compounds without proper

scrubbing releases corrosive Hydroiodic Acid (HI) gas.

Acidic Functionality: While the carboxylic acid group (

) suggests pH neutralization is possible, doing so only creates a water-soluble halogenated
salt. If this enters the water table, it contributes to AOX (Adsorbable Organic Halogens)
pollution, which is strictly regulated by the EPA and EU agencies.
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Light Sensitivity: Iodine-carbon bonds can be photolabile. Waste containers stored for long

periods (Satellite Accumulation Areas) should be opaque or amber to prevent degradation

into potentially more volatile iodine species.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Applicability: Expired reagents, weighing boats, contaminated gloves, paper towels.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid metal

containers, as residual acid can corrode them.[2][3]

Segregation: Label the container "Hazardous Waste - Solid - Halogenated Organics."

Transfer:

Transfer the solid powder carefully to avoid dust generation.

Bag contaminated gloves/paper separately in a clear ziplock bag before placing them in

the main waste drum to minimize volume.

Labeling: Explicitly write "Contains Iodine" on the tag. Some disposal vendors recycle

chlorinated solvents and need to exclude iodinated compounds.

Protocol B: Liquid Waste (Mother Liquors & Solutions)
Applicability: Reaction mixtures, HPLC effluent, cleaning solvents.

Segregation: Do NOT mix with "Non-Halogenated" solvents (e.g., Acetone, Methanol waste)

unless your facility has a combined stream. Mixing halogenated waste into a non-

halogenated drum usually forces the entire drum to be re-classified as halogenated,

significantly increasing disposal costs.

Compatibility Check: Ensure the solution pH is < 9. If the solution is highly basic, the iodine

can undergo hydrolysis or disproportionation. Adjust pH to neutral (pH 6-8) if necessary

before adding to the solvent drum to prevent drum pressurization.
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Container: Use an HDPE jerrican or amber glass bottle (if volume is < 4L).

Documentation: Record the volume and concentration on the waste log immediately.

Waste Stream Decision Logic
The following diagram illustrates the decision-making process for segregating this specific

chemical.
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Start: Waste Generation
(2-Iodomandelic Acid)

Is the waste Solid or Liquid?

Solid Waste
(Powder, Gloves, Wipes)

Solid

Liquid Waste
(Solvents, Mother Liquor)

Liquid

Container: Wide-mouth HDPE
Label: 'Solid Halogenated Waste'

Final Disposal:
High-Temp Incineration
(Specific for Halogens)

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

Stream A: Halogenated Solvents
(Add directly)

Yes

Stream B: Non-Halogenated Solvents
(e.g., Methanol, Water)

No

CRITICAL ACTION:
Segregate into Halogenated Stream.
Do NOT dilute into Non-Halo stream.

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 2-Hydroxy-2-(2-iodophenyl)acetic acid waste

streams to ensure regulatory compliance.

Emergency Procedures (Spill Management)
In the event of a spill, speed and containment are vital.[4][5]

Scenario Immediate Action Cleanup Protocol

Dry Powder Spill
Do not create dust. Isolate the

area.[6]

1. Wear nitrile gloves, lab coat,

and safety goggles.2. Cover

spill with wet paper towels to

prevent dust dispersion.3.

Scoop material into the Solid

Halogenated Waste

container.4. Wipe area with

soap and water.[7][2][6][8]

Liquid Spill Ventilate. Open fume hoods.

1. Absorb with vermiculite or

commercial spill pads.2. Do

NOT use bleach (oxidizers can

react with iodides to release

iodine gas).3. Place absorbent

materials into Solid

Halogenated Waste.

Skin Contact Flush.

Wash with soap and water for

15 minutes.[8] Iodine

compounds can stain; if

irritation persists, seek medical

attention.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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